1-{3-Chloro-4-[(3-methoxybenzyl)oxy]phenyl}-1-ethanone

• IUPAC Name: 1-[3-chloro-4-[(3-methoxyphenyl)methoxy]phenyl]ethanone
• InChI: InChI=1S/C16H15ClO3/c1-11(18)13-6-7-16(15(17)9-13)20-10-12-4-3-5-14(8-12)19-2/h3-9H,10H2,1-2H3
• InChI Key: ZLFIQUARIGKWCD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)OCC2=CC(=CC=C2)OC)Cl
• Molecular Formula: C16H15ClO3
• DSSTOX Substance ID: DTXSID001207318
• Molecular Weight: 290.74 g/mol
• CAS RN: 885949-84-8

Description

1-{3-Chloro-4-[(3-methoxybenzyl)oxy]phenyl}-1-ethanone, also known as 1-Chloro-4-((3-methoxybenzyl)oxy)benzene or CMB, is an organic compound with a molecular formula of C11H12ClO2. It is a white crystalline solid that is soluble in water and polar organic solvents. CMB is a synthetic compound that has been used in various scientific research applications.

Scientific Research Applications

X-ray and DFT-Calculated Structures

Studies on isomeric structures similar to "1-{3-Chloro-4-[(3-methoxybenzyl)oxy]phenyl}-1-ethanone" have been conducted to determine their molecular configurations using X-ray diffraction and optimized using density functional theory (DFT). These compounds show energetic behaviors in solvent media and molecular electrostatic potentials that could inform their reactivity and interactions in various applications (Șahin et al., 2011).

Oxidative Removal of Carboxy Protecting Groups

Research into oxidative removal techniques for protecting groups on esters, similar to the functional groups in "this compound," highlights methods for generating corresponding carboxylic acids, essential for synthetic chemistry applications (C. Kim & P. F. Misco, 1985).

Synthesis and Biological Applications

The synthesis and characterization of compounds bearing structural similarities to "this compound" have been explored for their potential in creating antimicrobial agents. Such studies provide a foundation for developing new drugs and understanding the antimicrobial activity of novel chemical entities (Lan‐Qin Chai et al., 2017).

Oxidative Deprotection and Synthetic Chemistry

Research on the oxidative deprotection of benzyl-type ethers has developed protocols that could apply to the methoxybenzyl ether component of "this compound," offering insights into selective alcohol deprotection and synthetic pathway optimizations (Zhenlu Shen et al., 2013).